Cas no 1020489-77-3 (N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide)

• Product Name: N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide
• CAS No: 1020489-77-3
• MF: C₂₂H₁₉ClN₄OS
• MW: 422.930462121964
• CID: 6424067
• PubChem ID: 25281668
• Update Time: 2025-10-24

N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide
• N-[2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-3-phenylpropanamide
• 1020489-77-3
• F5030-0261
• N-(1-(4-(4-chlorophenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-phenylpropanamide
• AKOS016364306

• Inchi： 1S/C22H19ClN4OS/c1-15-13-20(25-21(28)12-7-16-5-3-2-4-6-16)27(26-15)22-24-19(14-29-22)17-8-10-18(23)11-9-17/h2-6,8-11,13-14H,7,12H2,1H3,(H,25,28)
• InChI Key： ZDKDHUHUYPBGGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C)=N1)NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 422.0968101g/mol
• Monoisotopic Mass: 422.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide

Comprehensive Overview of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide (CAS No. 1020489-77-3)

N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide (CAS No. 1020489-77-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole-containing derivatives, which are known for their diverse biological activities. The presence of both pyrazole and thiazole moieties in its structure makes it a promising candidate for drug discovery, particularly in the fields of oncology and inflammation.

The molecular structure of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide features a 4-(4-chlorophenyl)-1,3-thiazol-2-yl group attached to a 3-methyl-1H-pyrazol-5-yl scaffold, further linked to a 3-phenylpropanamide side chain. This intricate arrangement contributes to its potential as a modulator of specific biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly those involved in signal transduction and cellular proliferation.

In recent years, the scientific community has shown growing interest in thiazole and pyrazole derivatives due to their role in addressing unmet medical needs. For instance, the compound's structural analogs have been investigated for their anti-inflammatory and antiproliferative properties. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after. The 4-chlorophenyl substituent in this molecule is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets.

The synthesis of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide typically involves multi-step organic reactions, including condensation and cyclization processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its purity and structural integrity. These quality control measures are crucial for ensuring reproducible results in biological assays and preclinical studies.

From a drug development perspective, the pharmacokinetic profile of CAS No. 1020489-77-3 is of particular interest. Early research suggests that the compound demonstrates favorable absorption and distribution characteristics, though extensive metabolism studies are still ongoing. The phenylpropanamide moiety may contribute to its metabolic stability, a feature that is highly desirable in lead optimization phases.

The potential applications of this compound extend beyond traditional small-molecule therapeutics. With the rise of proteolysis-targeting chimeras (PROTACs) and other novel therapeutic modalities, N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide could serve as a valuable warhead or linker component in these innovative approaches. This versatility makes it relevant to current discussions about the future of drug discovery and personalized medicine.

Environmental and safety considerations regarding CAS No. 1020489-77-3 have also been addressed in recent literature. While not classified as hazardous under standard regulations, proper handling procedures are recommended for laboratory use. The compound's stability under various storage conditions has been documented, with recommendations for protection from light and moisture to maintain its chemical integrity.

In the context of intellectual property, several patents have been filed covering thiazole-pyrazole hybrids similar to this compound, particularly in the area of kinase inhibition. This reflects the commercial potential of such molecules in the pharmaceutical industry. The specific substitution pattern seen in N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide may offer patentable advantages over existing compounds in this structural class.

Future research directions for this compound likely include detailed mechanism-of-action studies, structure-activity relationship (SAR) investigations, and potential formulation development. The growing demand for novel small molecule inhibitors in therapeutic areas such as immuno-oncology makes CAS No. 1020489-77-3 a compound worth watching in coming years. Its structural features position it well for further optimization and potential clinical translation.

For researchers interested in sourcing this compound, it is commercially available from several specialty chemical suppliers, typically with purity specifications exceeding 95%. Analytical data packages are often provided to support research applications. The compound's stability and solubility profile make it suitable for various experimental protocols, from in vitro screening to more complex in vivo studies.

In conclusion, N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide represents an interesting case study in modern medicinal chemistry. Its combination of heterocyclic scaffolds and strategic substitution patterns exemplifies current trends in rational drug design. As research into targeted therapies continues to expand, compounds like this will likely play increasingly important roles in addressing complex diseases and advancing therapeutic innovation.